Cas no 2138112-21-5 (3-(4-ethyl-4-methylpiperidin-1-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-(4-ethyl-4-methylpiperidin-1-yl)cyclobutane-1-carboxylic acid
• CAS No: 2138112-21-5
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5816464
• PubChem ID: 165493612
• Update Time: 2024-01-04

3-(4-ethyl-4-methylpiperidin-1-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethyl-4-methylpiperidin-1-yl)cyclobutane-1-carboxylic acid
• EN300-1196598
• 2138112-21-5

• Inchi： 1S/C13H23NO2/c1-3-13(2)4-6-14(7-5-13)11-8-10(9-11)12(15)16/h10-11H,3-9H2,1-2H3,(H,15,16)
• InChI Key： FXYHXDNQOVYWPL-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)N1CCC(C)(CC)CC1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų